Cas no 1006490-27-2 (2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid)

• Product Name: 2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid
• CAS No: 1006490-27-2
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5175722
• Update Time: 2023-08-26

2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-3-CYCLOPROPYL-1H-PYRAZOL-1-YL)PROPANOIC ACID
• BBL041028
• STL574612
• 2-(4-bromo-3-cyclopropylpyrazol-1-yl)propanoic acid
• 1H-Pyrazole-1-acetic acid, 4-bromo-3-cyclopropyl-α-methyl-
• 2-(4-Bromo-3-cyclopropyl-1H-pyrazol-1-YL)propanoic acid

• Inchi： 1S/C9H11BrN2O2/c1-5(9(13)14)12-4-7(10)8(11-12)6-2-3-6/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key： FXWZFYGYINSHLQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C(=O)O)C)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1